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Compound of Interest

3'4'-Dimethyl-3-(3,5-
Compound Name:
dimethylphenyl)propiophenone

CAS No.: 898780-70-6

Cat. No.: B1360646

Get Quote

Executive Summary & Core Directive

Do not dispose of this compound down the drain. 3',4'-Dimethyl-3-(3,5-
dimethylphenyl)propiophenone (CAS: 898780-72-8 / Analogous) is a lipophilic aromatic
ketone.[1][2][3][4][5][6] Under RCRA (Resource Conservation and Recovery Act) guidelines, it
must be managed as Non-Halogenated Organic Waste. The preferred disposal method is High-
Temperature Incineration (Fuel Blending) due to its high calorific value and lack of heavy
metals or halogens.

Immediate Action Required:
o Segregate from oxidizers and halogenated solvents.
o Label as "Non-Halogenated Organic Waste" with the hazard tag "Irritant / Combustible.”

e Containerize in HDPE or Glass (Amber).

Chemical Profile & Hazard Identification
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To ensure safe handling, we must first understand the physicochemical properties that dictate
the waste stream. As specific SDS data for this exact isomer is often proprietary, we apply
Structure-Activity Relationship (SAR) principles based on the propiophenone class.

Property Value | Characteristic Operational Implication

High Carbon/Hydrogen ratio;
Molecular Formula
excellent fuel value.

May require dissolution in

Physical State Solid or Viscous Oil (Low MP)
solvent for transfer.
. ) - ) Strictly prohibited from sanitary
Solubility Lipophilic (Insoluble in water) )
sewer disposal.
Classify as "Combustible"
Flash Point Est. >90°C (Combustible) rather than "Flammable"
unless in solvent.
Incompatible with strong
Reactivity Stable Ketone oxidizers (e.qg., Nitric Acid,
Peroxides).
Requires double-containment
Toxicity Class Irritant (Skin/Eye), Aquatic Tox.  to prevent environmental

leaching.

Waste Characterization & Regulatory Coding

Correct coding is the foundation of compliance. While this specific compound is not on the EPA
"P" or "U" lists, it is regulated by characteristic if it exhibits ignitability or is mixed with solvents.

Decision Logic for Waste Codes:

e Is it a Pure Substance?

o If Solid/Qil: Not federally regulated as Hazardous Waste unless it exhibits toxicity (TCLP)
or ignitability. However, Best Management Practice (BMP) dictates treating it as regulated
chemical waste.
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o Recommended Tag: "Non-Regulated Chemical Waste" (if pure) OR "Hazardous Waste" (if
ignitable).

e Isitin Solution?
o If dissolved in Acetone/Methanol: D001 (Ignitable).
o If dissolved in Ethyl Acetate/Hexanes: DOO1 (Ignitable) + FOO3 (Spent Solvent).

Primary Waste Stream Assignment:

Stream: Non-Halogenated Organic Waste (High BTU) Disposal Code (Generic): 002-ORG-NH
RCRA Code: D001 (If Flash Point <60°C or in solvent)

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Assessment

Before moving the material, verify the state of the chemical.
e Check Purity: Is this pure material from a bottle, or a crude reaction mixture?

o If Reaction Mixture: Ensure all reagents (e.g., Aluminum Chloride, Grignard reagents) are
fully quenched. Unquenched Lewis acids can cause exothermic runaway in waste drums.

e Check pH: Ensure the material is neutral (pH 6-8).

Phase 2: Packaging & Segregation

o Select Container: Use a High-Density Polyethylene (HDPE) jerrycan or an Amber Glass
bottle with a Teflon-lined cap.

o Why: HDPE is resistant to ketones; Amber glass prevents UV degradation.

e Solvent Dissolution (Optional but Recommended):
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o If the material is a sticky oil or solid residue, dissolve it in a minimal amount of Acetone or
Ethanol. This facilitates transfer and ensures the waste burns efficiently during
incineration.

e Segregation Rule:

o DO NOT MIX WITH: Chloroform, Dichloromethane (DCM), or other Halogenated solvents.
Mixing creates "Halogenated Waste," which is significantly more expensive to dispose of
and requires different incineration scrubbers.

Phase 3: Labeling

Affix a hazardous waste label with the following details:
o Contents: "3',4'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone in Acetone" (if dissolved).

e Hazards: Check [x] Irritant, [x] Flammable (if in solvent).

Phase 4: Final Handoff

Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure secondary
containment (spill tray) is used.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the decision logic for disposing of this compound, ensuring no
critical step (like quenching) is missed.
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Start: 3',4'-Dimethyl-3-
(3,5-dimethylphenyl)propiophenone

Determine State

Is it a Reaction Mixture?

CRITICAL: Quench Lewis Acids
(AICI3/BF3) & Adjust pH to 7

Dissolve in Compatible Solvent?
(Acetone/Ethanol)

Segregate Stream:
Non-Halogenated Organic

Packaging:
HDPE or Amber Glass

'

Labeling:
'Non-Halogenated Organic Waste'
Codes: D001 (if ignitable)

Final Fate:
High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of propiophenone derivatives, emphasizing the
critical quenching step for reaction mixtures.

Emergency Contingencies

Scenario: Benchtop Spill (>50mL)

Evacuate: Remove ignition sources immediately.
o PPE: Don Nitrile gloves (double-gloved recommended) and safety goggles.

o Contain: Use an inert absorbent (Vermiculite or Clay). Do not use paper towels if the material
is hot or mixed with oxidizers.

o Clean: Scoop absorbent into a wide-mouth jar. Label as "Debris from Spill: Aromatic Ketone."

o Decontaminate: Wash surface with soap and water; collect rinsate as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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